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Abstract

Helium-3 (3He), a light, stable isotope of helium, holds a unique position in the landscape of
nuclear physics and has garnered significant interest for its potential in advanced applications,
from aneutronic fusion energy to specialized cryogenic and medical imaging techniques. First
theorized in the nascent era of nuclear science, its formal discovery and the subsequent
unraveling of its properties represent a pivotal chapter in our understanding of nuclear structure
and reactions. This technical guide provides an in-depth exploration of the discovery and
history of Helium-3, detailing the seminal experiments that led to its identification, its
fundamental nuclear and physical properties, and the key historical milestones in its scientific
journey. The content is structured to provide researchers and drug development professionals
with a comprehensive and technically detailed resource, including quantitative data,
experimental methodologies, and visual representations of the core concepts.

Introduction

The story of Helium-3 is intrinsically linked with the dawn of nuclear physics in the 1930s, a
period of profound discovery that reshaped our understanding of the atom. Unlike its more
abundant counterpart, Helium-4, the nucleus of Helium-3 consists of two protons and only one
neutron. This composition gives it uniqgue quantum mechanical and nuclear properties, making
it a subject of intense research for over eight decades. This guide will trace the path from its
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theoretical proposition to its definitive discovery and the subsequent characterization of its
physical and nuclear attributes.

The Theoretical Proposition and Discovery of
Tritium

The conceptual groundwork for the existence of Helium-3 was laid during early investigations
into nuclear fusion. In 1934, a team at the University of Cambridge's Cavendish Laboratory, led
by Ernest Rutherford and including Mark Oliphant and Paul Harteck, was conducting
experiments bombarding deuterium (2H or D) targets with high-energy deuterons.[1][2] This

work, which represented the first experimental demonstration of nuclear fusion, produced
unexpected results that hinted at the formation of new isotopes.[1]

The Deuteron-Deuteron Fusion Experiments

The experiments involved accelerating deuterons in a gas discharge tube and directing them
onto a target containing deuterium.[3] The products of these nuclear reactions were then
analyzed. Two primary reaction pathways were identified:

e 2H+2H - 3H + !H + 4.03 MeV
e 2H+2H - 3He + n + 3.27 MeV

In the first reaction, a new isotope of hydrogen with a mass number of 3 was produced, which
they named tritium (3H or T).[1] The second reaction yielded a neutron (n) and a then-unknown
isotope of helium with a mass number of 3.[3] This was the first indirect evidence for the
existence of Helium-3.

Experimental Protocol: Deuteron-Deuteron Fusion
(Oliphant, Harteck, Rutherford, 1934)

While the original publication does not provide a methods section in the modern sense, the
experimental protocol can be reconstructed as follows:

e lon Source and Acceleration: Deuterons were produced in a high-voltage gas discharge
tube, which served as a simple particle accelerator. A potential of approximately 100 keV
was used to accelerate the deuterons.[3]
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o Target Preparation: The target consisted of a compound containing deuterium, likely heavy
water (D20) or a deuterated solid.

o Bombardment: The accelerated deuteron beam was directed onto the deuterium target.

e Product Detection and Analysis: The resulting charged particles were detected and their
properties, such as their range in air, were measured. This was often done using techniques
like cloud chambers, which visualize the paths of ionizing particles.[3] The presence of
neutrons was inferred from their interactions with other materials.

 |sotope Identification: By analyzing the energy and momentum of the reaction products, the
researchers could deduce the masses of the newly formed nuclei, leading to the
identification of tritium and the proposal of Helium-3.

The Definitive Discovery of Helium-3

The definitive isolation and identification of Helium-3 as a stable isotope was accomplished in
1939 by Luis Alvarez and his student Robert Cornog at the University of California, Berkeley.[4]
[5] At the time, it was widely believed that tritium was stable, and that Helium-3 was
radioactive.[4] Alvarez and Cornog's work overturned this assumption.

The Cyclotron Experiment

Alvarez and Cornog utilized the newly constructed 60-inch cyclotron at Berkeley to search for
Helium-3 in natural helium gas. The cyclotron, a powerful particle accelerator, could also be
used as a highly sensitive mass spectrometer.

Experimental Protocol: Isolation of Helium-3 (Alvarez
and Cornog, 1939)

The experimental workflow for the discovery of Helium-3 can be outlined as follows:

« |onization of Helium Gas: Natural helium gas was introduced into the ion source of the
cyclotron, where it was ionized.

» Particle Acceleration: The ionized helium atoms were then accelerated within the cyclotron's
magnetic and electric fields.
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e Mass-to-Charge Ratio Separation: The path of the accelerated ions within the cyclotron is
dependent on their mass-to-charge ratio. By precisely tuning the cyclotron's magnetic field
and the frequency of the accelerating electric field, a specific mass-to-charge ratio can be
selected for acceleration to the full radius of the device.

» Detection: A detector was placed at the outer edge of the cyclotron to measure the flux of
particles with the selected mass-to-charge ratio.

« |dentification of Helium-3: Alvarez and Cornog tuned the cyclotron to accelerate particles
with a mass of 3 and a charge of +2 (characteristic of a helium nucleus). They detected a
significant signal, confirming the presence of a stable isotope of helium with a mass of 3 in
natural helium.[6][7]

Following this discovery, they also used the cyclotron to produce tritium and demonstrated its
radioactivity, showing that it decays into Helium-3.[8][9]

The Relationship Between Tritium and Helium-3

The discoveries of tritium and Helium-3 are deeply intertwined. It is now understood that
Helium-3 is the stable daughter product of the radioactive decay of tritium.

Tritium Beta Decay

Tritium undergoes beta decay with a half-life of 12.32 years.[10] In this process, a neutron in
the tritium nucleus is converted into a proton, emitting an electron (beta particle) and an
electron antineutrino. This transformation increases the atomic number by one, changing the
hydrogen isotope into a helium isotope, while the mass number remains the same.

The nuclear equation for this decay is:
3H - 32He +e™ +ve

This decay process releases a total energy of 18.6 keV.[9][11] The kinetic energy of the emitted
electron varies, with an average of 5.7 keV.[9]

Quantitative Data Summary

The following tables summarize the key quantitative properties of the Helium-3 isotope.
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Table 1: Nuclear and Atomic Properties of Helium-3

Property Value
Protons (2) 2
Neutrons (N) 1
Mass Number (A) 3

Atomic Mass 3.01602932 u
Nuclear Binding Energy 7.718 MeV
Nuclear Spin (1) 1/2

Nuclear Magnetic Moment (p/pN)

-2.127625306

Natural Abundance (Atmospheric)

0.000137% (1.37 ppm)

Natural Abundance (Solar System)

~0.01%

Sources:[4][12][13]

Table 2: Thermodynamic Properties of Helium-3

Property

Value

Boiling Point (1 atm)

3.19K

Melting Point 0.95 K (at 3.4 MPa)
Critical Point 3.35K
Latent Heat of Vaporization 0.026 kJ/mol

Source:[4]

Key Historical Developments and Significance

e 1934: Mark Oliphant, Paul Harteck, and Ernest Rutherford's deuteron-deuteron fusion

experiments provide the first evidence for the existence of Helium-3 and the discovery of
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tritium.[1][14]

1939: Luis Alvarez and Robert Cornog definitively discover stable Helium-3 in natural helium
using a cyclotron and demonstrate the radioactivity of tritium.[5][6][8]

1972: Douglas Osheroff, David Lee, and Robert Richardson discover that Helium-3
becomes a superfluid at temperatures just a few thousandths of a degree above absolute
zero. This discovery, which earned them the 1996 Nobel Prize in Physics, opened up new
avenues in condensed matter physics.

1986: The analysis of lunar soil samples reveals a significantly higher abundance of Helium-
3 on the Moon compared to Earth, deposited by the solar wind over billions of years. This
finding has spurred interest in the potential for lunar mining of Helium-3 as a fuel for future
aneutronic fusion reactors.

Visualizing the Core Concepts

To further elucidate the fundamental processes and historical workflow, the following diagrams
are provided in the DOT language for use with Graphviz.

Deuteron-Deuteron Fusion Pathways

Pathway 1 (50%)
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Caption: Nuclear fusion pathways in the deuteron-deuteron reaction.
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Tritium Beta Decay
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Caption: The beta decay of Tritium to form Helium-3.

Experimental Workflow for Helium-3 Discovery
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60-inch Cyclotron (Alvarez & Cornog, 1939)
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Caption: Logical workflow of the cyclotron experiment for the discovery of Helium-3.

Conclusion

The journey from the theoretical postulation of Helium-3 in the early 1930s to its definitive
discovery and the subsequent exploration of its unique properties exemplifies a remarkable
period of scientific advancement. The pioneering experiments of Rutherford, Oliphant, Harteck,
Alvarez, and Cornog not only unveiled a new stable isotope but also laid the foundation for our
understanding of nuclear fusion and decay processes. For contemporary researchers and
professionals in drug development, the story of Helium-3 serves as a compelling case study in
the interplay of theoretical prediction and experimental verification. Moreover, the unique
properties of Helium-3 continue to be leveraged in modern technologies, from neutron
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detection and cryogenics to advanced medical imaging, underscoring the enduring legacy of
this fundamental discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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